2-Cyclopropyl-2-(propan-2-yloxy)ethan-1-amine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 2-cyclopropyl-2-propan-2-yloxyethanamine
• InChI: InChI=1S/C8H17NO/c1-6(2)10-8(5-9)7-3-4-7/h6-8H,3-5,9H2,1-2H3
• InChI Key: NVUSOTUJSXRBKW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(CN)C1CC1

Description

2-Cyclopropyl-2-(propan-2-yloxy)ethan-1-amine is an organic compound with the molecular formula C₈H₁₇NO It is characterized by the presence of a cyclopropyl group, an isopropoxy group, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropyl-2-(propan-2-yloxy)ethan-1-amine typically involves the reaction of cyclopropylmethylamine with isopropyl alcohol in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the addition of hydrogen atoms.

Substitution: The amine group in the compound can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

2-Cyclopropyl-2-(propan-2-yloxy)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a precursor in drug synthesis.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-2-(propan-2-yloxy)ethan-1-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with various biomolecules, influencing their structure and function. The cyclopropyl and isopropoxy groups contribute to the compound’s overall stability and reactivity, allowing it to participate in a range of chemical reactions.

Comparison with Similar Compounds

• 2-Cyclopropyl-2-(propan-2-yloxy)propan-1-amine
• 2-(2-methoxyphenyl)-2-(propan-2-yloxy)ethan-1-amine

Comparison: Compared to similar compounds, 2-Cyclopropyl-2-(propan-2-yloxy)ethan-1-amine is unique due to its specific combination of functional groups. The presence of the cyclopropyl group imparts distinct chemical properties, such as increased ring strain and reactivity. Additionally, the isopropoxy group enhances its solubility and stability, making it a valuable compound for various research applications.